Nilotinib N-Oxide
Nilotinib N-Oxide
A metabolite of Nilotinib.
Brand Name:
Vulcanchem
CAS No.:
1246817-85-5
VCID:
VC0030928
InChI:
InChI=1S/C28H22F3N7O2/c1-17-5-6-19(10-25(17)36-27-32-8-7-24(35-27)20-4-3-9-38(40)15-20)26(39)34-22-11-21(28(29,30)31)12-23(13-22)37-14-18(2)33-16-37/h3-16H,1-2H3,(H,34,39)(H,32,35,36)
SMILES:
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)N3C=C(N=C3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-]
Molecular Formula:
C28H22F3N7O2
Molecular Weight:
545.526
Nilotinib N-Oxide
CAS No.: 1246817-85-5
Cat. No.: VC0030928
Molecular Formula: C28H22F3N7O2
Molecular Weight: 545.526
* For research use only. Not for human or veterinary use.
Specification
| Description | A metabolite of Nilotinib. |
|---|---|
| CAS No. | 1246817-85-5 |
| Molecular Formula | C28H22F3N7O2 |
| Molecular Weight | 545.526 |
| IUPAC Name | 4-methyl-N-[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(1-oxidopyridin-1-ium-3-yl)pyrimidin-2-yl]amino]benzamide |
| Standard InChI | InChI=1S/C28H22F3N7O2/c1-17-5-6-19(10-25(17)36-27-32-8-7-24(35-27)20-4-3-9-38(40)15-20)26(39)34-22-11-21(28(29,30)31)12-23(13-22)37-14-18(2)33-16-37/h3-16H,1-2H3,(H,34,39)(H,32,35,36) |
| Standard InChI Key | OGMQYIIDZDUGEY-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)N3C=C(N=C3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-] |
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